Cas no 1435954-07-6 (2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine)

2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a methyl group at the 2-position, a nitro group at the 3-position, and a pyrrolidin-1-yl moiety at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The nitro group enhances reactivity for further functionalization, while the pyrrolidine substitution contributes to solubility and binding affinity in medicinal chemistry applications. Its well-defined molecular architecture supports precise modifications, enabling its use in the development of bioactive molecules, catalysts, or advanced materials. The compound’s stability and synthetic versatility make it suitable for research-scale and industrial applications.

2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine structure

1435954-07-6 structure

Product Name:2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine

CAS No:1435954-07-6

MF:C₁₀H₁₃N₃O₂

MW:207.229121923447

CID:4700337

Update Time:2025-05-19

2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-6-(pyrrolidin-1-yl)-3-nitropyridine
- 2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine
- Pyridine, 2-methyl-3-nitro-6-(1-pyrrolidinyl)-
- KNYOWGFBSDSDHN-UHFFFAOYSA-N
- Inchi： 1S/C10H13N3O2/c1-8-9(13(14)15)4-5-10(11-8)12-6-2-3-7-12/h4-5H,2-3,6-7H2,1H3
- InChI Key： KNYOWGFBSDSDHN-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=NC=1C)N1CCCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 235
Topological Polar Surface Area: 62

2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM504462-1g	2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine	1435954-07-6	97%	1g	$214	2023-01-01
Chemenu	CM504462-5g	2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine	1435954-07-6	97%	5g	$635	2023-01-01

2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Related Categories

Additional information on 2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine

Comprehensive Overview of 2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine (CAS No. 1435954-07-6)

2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine (CAS No. 1435954-07-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyridine derivative features a unique structural framework, combining a methyl group, a nitro group, and a pyrrolidine ring, which contributes to its diverse reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of biologically active molecules, particularly in drug discovery and material science.

The compound's molecular formula and structural properties make it a valuable candidate for studying structure-activity relationships (SAR). Its nitro group enhances electrophilic character, enabling participation in nucleophilic aromatic substitution reactions, while the pyrrolidin-1-yl moiety introduces steric and electronic effects that influence binding affinity in target interactions. Recent studies highlight its potential in kinase inhibition and GPCR modulation, aligning with trends in precision medicine and personalized therapeutics.

From an industrial perspective, 2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine is synthesized via multi-step organic transformations, often involving Pd-catalyzed cross-coupling or nitration reactions. Optimizing its yield and purity remains a focus for process chemists, especially given the demand for high-value intermediates in API (Active Pharmaceutical Ingredient) production. Environmental considerations also drive innovation in green chemistry approaches for its synthesis, such as catalytic reduction of nitro groups using sustainable protocols.

In the context of user search trends, queries like "applications of nitro-pyridine derivatives" or "synthetic routes for CAS 1435954-07-6" reflect growing interest in its utility. The compound's relevance to cancer research and neurodegenerative diseases further amplifies its visibility in academic databases and patent literature. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity, a topic frequently searched by quality control professionals.

Emerging discussions in scientific forums emphasize the need for scalable synthesis and derivatization strategies of 2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine. Its compatibility with click chemistry and bioorthogonal reactions opens avenues for probe development in chemical biology. Additionally, its photophysical properties are being investigated for OLED materials, linking it to the booming field of optoelectronics.

Regulatory and safety assessments of this compound adhere to REACH and ICH guidelines, ensuring compliance in global markets. While not classified as hazardous, proper handling protocols are recommended due to its nitroaromatic nature. Storage under anhydrous conditions and protection from UV light are advised to maintain stability, addressing common queries about compound shelf life.

In summary, 2-Methyl-3-nitro-6-(pyrrolidin-1-yl)pyridine (CAS No. 1435954-07-6) exemplifies the intersection of medicinal chemistry and industrial innovation. Its versatility underscores its importance in R&D pipelines, while ongoing studies continue to uncover novel applications, making it a highly searched and cited compound in contemporary scientific literature.